2-((6-((3,4-dihydroisoquinolin-2(1H)-yl)methyl)-4-oxo-4H-pyran-3-yl)oxy)-N-(5-methylisoxazol-3-yl)acetamide

• IUPAC Name: 2-[6-(3,4-dihydro-1H-isoquinolin-2-ylmethyl)-4-oxopyran-3-yl]oxy-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• InChI: InChI=1S/C21H21N3O5/c1-14-8-20(23-29-14)22-21(26)13-28-19-12-27-17(9-18(19)25)11-24-7-6-15-4-2-3-5-16(15)10-24/h2-5,8-9,12H,6-7,10-11,13H2,1H3,(H,22,23,26)
• InChI Key: DELANNAMWKZRBO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)COC2=COC(=CC2=O)CN3CCC4=CC=CC=C4C3
• Molecular Formula: C21H21N3O5
• Molecular Weight: 395.4 g/mol

Description

2-((6-((3,4-dihydroisoquinolin-2(1H)-yl)methyl)-4-oxo-4H-pyran-3-yl)oxy)-N-(5-methylisoxazol-3-yl)acetamide is a useful research compound. Its molecular formula is C21H21N3O5 and its molecular weight is 395.415. The purity is usually 95%.
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Scientific Research Applications

Novel Coordination Complexes and Antioxidant Activity

Research has explored the synthesis and characterization of pyrazole-acetamide derivatives and their coordination complexes with metals such as Co(II) and Cu(II). These studies not only investigate the structural aspects but also evaluate the antioxidant activities of the complexes, showcasing the intersection of organic synthesis, coordination chemistry, and potential therapeutic applications (Chkirate et al., 2019).

Antimicrobial Activity

The synthesis of novel organic compounds with specific functional groups often targets the evaluation of their biological activities. For instance, derivatives of isoquinoline and pyrazole have been synthesized and tested for their antimicrobial properties. Such studies contribute to the discovery of new therapeutic agents, underlining the importance of organic synthesis in drug discovery and development (Rao et al., 2020).

Synthesis and Reaction Studies

Research in organic chemistry often focuses on the synthesis of complex molecules through novel reactions or the investigation of reaction mechanisms. For example, studies have been conducted on the reaction of certain acetamide derivatives with bases, leading to the discovery of new compounds through mechanisms such as the Smiles-type rearrangement. These insights are crucial for the development of new synthetic methodologies (Sirakanyan et al., 2015).